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Abstract

Tartronic acid, with the molecular formula C3H405, is a hydroxydicarboxylic acid that holds
significant interest in various scientific and biomedical fields.[1][2][3] This technical guide
provides an in-depth overview of its chemical and physical properties, synthesis
methodologies, metabolic significance, and diverse biological activities. The information is
curated to support researchers, scientists, and drug development professionals in their
understanding and application of this versatile molecule. This document adheres to stringent
data presentation standards, including structured data tables, detailed experimental protocols,
and explanatory visualizations to facilitate comprehension and further research.

Chemical and Physical Properties

Tartronic acid, also known as 2-hydroxypropanedioic acid or hydroxymalonic acid, is a white,
crystalline solid.[1][4] It is a small organic molecule with a molecular weight of 120.06 g/mol .[1]
[2][5] Its structure features a malonic acid backbone with a hydroxyl group at the alpha-carbon,
rendering it a chiral molecule.[4] This compound is highly soluble in water and alcohol.[1]

Table 1: Physicochemical Properties of Tartronic Acid
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Property Value Reference
Molecular Formula C3H405 [1112]
Molecular Weight 120.06 g/mol [11[2][5]
IUPAC Name 2-hydroxypropanedioic acid [2]
Hydroxymalonic acid,
Synonyms o [1][2][4]
Hydroxypropanedioic acid
CAS Number 80-69-3 [1][2]I5]
Appearance Colorless, odorless crystals [1]
_ _ 158-160 °C (with
Melting Point B [1][5]
decomposition)
pKal 2.42 [1]
pKa2 4.54 [1]
Very soluble in water and
Solubility alcohol; anhydrous form [1]
soluble in ether
Table 2: Spectroscopic Data for Tartronic Acid
Spectroscopic Technique Key Data Points Reference

1H NMR (in D20)

Chemical shifts are available
and can be accessed through

spectral databases.

[6]

13C NMR

Solid-state 13C NMR spectra

have been reported.

Mass Spectrometry

Mass of molecular ion: 120.
Key fragments observed at m/z
29, 30, 44, 45, 58, 76.

[8]
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Synthesis of Tartronic Acid

Several methods for the synthesis of tartronic acid have been reported, ranging from classical
organic reactions to modern catalytic processes.

Ozonization of Malonic Acid

A known method for preparing tartronic acid is through the ozonization of an aqueous solution
of malonic acid.[1]

Oxidation of Tartaric Acid

Tartronic acid can be produced by the oxidation of tartaric acid. One historical method
involves dissolving tartaric acid in nitric acid, followed by the addition of sulfuric acid to form
nitrotartaric acid, which is then hydrolyzed.[9][10]

Catalytic Oxidation of Glycerol

More contemporary and "green" approaches involve the catalytic oxidation of glycerol, a
byproduct of biodiesel production.[5][11] This method can yield tartronic acid among other
oxidation products.

Process from Maleic Anhydride

A patented process describes the production of a tartronic acid solution starting from maleic
anhydride.[9] The process involves converting the starting material to its salt, followed by
oxidation under basic conditions at low temperatures.[9]

Experimental Protocols
Synthesis of Tartronic Acid from Maleic Anhydride

This protocol is based on a patented industrial process.[9]
Materials:
e Maleic anhydride

e 50% Sodium hydroxide (NaOH) solution
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Potassium permanganate (KMnOa)

Zinc chloride (ZnClz)

Concentrated hydrochloric acid (HCI)

Water

Procedure:

e Dissolve 20 pounds of maleic anhydride in 15-20 gallons of water to create a maleic
anhydride solution.

e Slowly add 80 pounds of a 50% NaOH solution to the maleic anhydride solution, ensuring
the temperature does not exceed 60-65°C. The final pH of the salt solution should be
between 10 and 14.

e Cool the resulting salt solution to a temperature between 0° and 5°C.

o Slowly add a potassium permanganate solution to the cooled salt solution while maintaining
the temperature between 0° and 5°C to initiate oxidation. The reaction products will include
salts of oxalic acid and tartronic acid.

e Add a sufficient amount of a water-soluble salt, such as zinc chloride, to the reaction mixture
to precipitate the oxalate and tartronate salts.

« Filter the precipitate.

e Add concentrated hydrochloric acid to the precipitate to lower the pH to approximately O £
0.2. This step selectively dissolves the tartronate salt while the oxalate salt remains
insoluble.

« Filter the solution to remove the insoluble oxalate salt. The resulting filtrate is a solution of
tartronic acid.
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Synthesis of Tartronic Acid from Maleic Anhydride
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Caption: Workflow for the synthesis of tartronic acid from maleic anhydride.
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Metabolic and Biological Significance

Tartronic acid is not only a synthetic compound but also a metabolite found in biological

systems.[2]

Role in Tartaric Acid Metabolism

In microorganisms like Pseudomonas putida, tartronic acid is an intermediate in the
metabolism of tartaric acid. Tartaric acid is oxidized to oxaloglycolic acid, which is then
decarboxylated to form tartronic semialdehyde. This semialdehyde is subsequently reduced to
tartronic acid, which is further metabolized to glyceric acid.[12]

Metabolic Pathway of Tartaric Acid

Tartaric Acid

Oxidation (DPN+)

Oxaloglycolic Acid

Reductive Decarboxylation (DPNH)

Tartronic Semialdehyde

Reduction

Glyceric Acid
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Caption: Simplified metabolic pathway of tartaric acid involving tartronic acid.

Regulation of Lipogenesis

Recent studies have revealed that tartronic acid can promote de novo lipogenesis.[13] In 3T3-
L1 adipocytes, it upregulates the expression of key adipogenic proteins such as FABP-4,
PPARYy, and SREBP-1. Furthermore, it increases the cellular levels of acetyl-CoA and malonyl-
CoA, which are crucial substrates for fatty acid synthesis, while inhibiting the carnitine
palmitoyltransferase-13 (CPT-1[3) enzyme involved in fatty acid oxidation.[13]

Inhibition of Calcium Oxalate Crystallization

Tartronic acid has been identified as a potent inhibitor of calcium oxalate monohydrate (COM)
crystallization, the primary component of kidney stones.[14] It demonstrates a strong affinity for
binding to the growing surfaces of COM crystals, thereby impeding their growth. This property
suggests its potential as a therapeutic agent for the prevention and management of kidney

stones, possibly as an alternative to citric acid.[14]

Table 3: Biological Activities of Tartronic Acid
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Inhibition
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Applications in Drug Development and Research

The unique properties of tartronic acid make it a molecule of interest for various applications.

» Drug Discovery: Its role as an inhibitor of both calcium oxalate crystallization and serine

racemase presents opportunities for developing new therapies for kidney stones and

neurological disorders, respectively.[4][14]

o Biochemical Research: As a metabolic intermediate and a modulator of lipid metabolism,

tartronic acid serves as a valuable tool for studying these fundamental biological

processes.[12][13]

o Polymer Synthesis: It has been used in enzymatic polymerization reactions to create

materials with enhanced thermal conductivity.[5]

Conclusion
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Tartronic acid (C3H405) is a multifaceted molecule with a rich chemistry and diverse
biological activities. This guide has provided a comprehensive overview of its properties,
synthesis, and biological roles, supported by structured data and detailed protocols. For
researchers and professionals in drug development, tartronic acid represents a promising
scaffold and a valuable biological probe, with potential applications spanning from materials
science to novel therapeutics. Further research into its mechanisms of action and synthetic
optimization will undoubtedly unlock new avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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